Triphenylsilanol Chemical and Physical Properties

Names and Identifiers

- Triphenylsilanol
- hydroxytriphenyl-silan
- Silane, (hydroxytriphenyl)-
- Silanol,triphenyl-
- Triphenylhydroxysilane
- triphenyl-silano
- Triphenylsilylhydroxide
- Triphenylsilanolwhitepowder
- Hydroxytriphenylsilane
- Silanol,triphenyl
- triphenyl-silanol
- TriphenylsilSIT8722.0
- Silanol, triphenyl-
- Silanol, 1,1,1-triphenyl-
- Si(OH)Ph3
- hydroxy(triphenyl)silane
- Silane, hydroxytriphenyl-
- AZC8O4TTX4
- NLSXASIDNWDYMI-UHFFFAOYSA-N
- C18H16OSi
- triphenylhydroxysilane;
- Silanol, triphenyl-,
- Triphenylsilanol, 98%
- (Hydroxytriphenyl)silane
- hydroxy-tr
- NS00042295
- H11288
- T0945
- NCGC00357231-01
- AI3-51277
- NSC12564
- BRN 0985007
- F0001-2082
- 791-31-1
- J-525127
- BDBM50190539
- UNII-AZC8O4TTX4
- AKOS015855544
- CS-0128938
- TRIPHENYLSILYL HYDROXIDE
- SCHEMBL49883
- CAS-791-31-1
- EN300-7399460
- SY023514
- Q2453936
- 4-16-00-01480 (Beilstein Handbook Reference)
- CHEBI:35035
- CHEMBL378228
- EINECS 212-339-3
- DTXSID1036545
- MFCD00002102
- NSC 12564
- FT-0632961
- FS-5118
- NSC-12564
- Tox21_304018
- DTXCID9016545
- 1,1,1-Triphenylsilanol (ACI)
- Silanol, triphenyl- (8CI, 9CI)
- LS 6400
- TSL 8161D
- Z 6800
- s20625
- DB-030497
- MDL： MFCD00002102
- Inchi： 1S/C18H16OSi/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,19H
- InChI Key： NLSXASIDNWDYMI-UHFFFAOYSA-N
- SMILES： O[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
- BRN： 0985007

Computed Properties

Exact Mass: 276.09700
Monoisotopic Mass: 276.097
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: White granular or powdery crystals
Density: 1.13
Melting Point: 150-153 °C (lit.)
Boiling Point: 389℃ [760mmHg]
Flash Point: >200°C
Refractive Index: 1.628
Water Partition Coefficient: React
PSA: 20.23000
LogP: 1.64580
Sensitiveness: Air Sensitive
Solubility: Soluble in water. Soluble in general chemical solvents.

Triphenylsilanol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：21
RTECS：VV4325500
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Inert atmosphere,Room Temperature
Safety Term：S26;S36
Risk Phrases：R36/37/38

Triphenylsilanol Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
29310095

Triphenylsilanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	143723-25G	Triphenylsilanol	791-31-1	98%	25G	￥904.87	2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T70980-25g	Triphenylsilanol	791-31-1		25g	¥116.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T70980-100g	Triphenylsilanol	791-31-1		100g	¥396.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T70980-500g	Triphenylsilanol	791-31-1		500g	¥1646.0	2021-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162160-5g	Triphenylsilanol	791-31-1	>98.0%	5g	¥29.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162160-25G	Triphenylsilanol	791-31-1	>98.0%	25g	¥66.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162160-10g	Triphenylsilanol	791-31-1	>98.0%	10g	¥33.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162160-100g	Triphenylsilanol	791-31-1	>98.0%	100g	¥211.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162160-250G	Triphenylsilanol	791-31-1	>98.0%	250g	¥422.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162160-500g	Triphenylsilanol	791-31-1	>98.0%	500g	¥675.90	2023-08-31

Triphenylsilanol Production Method

Production Method 1

127881-84-9

31270-13-0

791-31-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water

Reference

Pentacoordinated silicon anions: synthesis and reactivity

Brefort, Jean Louis; Corriu, Robert J. P.; Guerin, Christian; Henner, Bernard J. L.; Wong Chi Man, Wong Wee Choy, Organometallics, 1990, 9(7), 2080-5

Production Method 2

789-25-3

791-31-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Oxygen Solvents: Methyl ethyl ketone ; 72 h, 28 °C
1.2 Reagents: Sodium thiosulfate ; 28 °C

Reference

Reacting Molecular Oxygen with Butanone under Visible Light Irradiation: A General Aerobic Oxidation of Alkenes, Sulfides, Phosphines, and Silanes

Lian, Pengcheng; Wang, Kaifeng; Liu, Hang; Li, Ruyi; Li, Minggang; et al, Organic Letters, 2023, 25(44), 7984-7989

Production Method 3

789-25-3

791-31-1

Reaction Conditions

1.1 Reagents: Water , Oxygen Solvents: Tetrahydrofuran ; 60 min, 25 °C

Reference

Wettability-Driven Palladium Catalysis for Enhanced Dehydrogenative Coupling of Organosilanes

Lin, Jian-Dong; Bi, Qing-Yuan; Tao, Lei; Jiang, Tao; Liu, Yong-Mei; et al, ACS Catalysis, 2017, 7(3), 1720-1727

Production Method 4

789-25-3

791-31-1

Reaction Conditions

1.1 Reagents: Water Catalysts: Gold ; 24 h, 60 °C

Reference

Disiloxane Synthesis Based on Silicon-Hydrogen Bond Activation using Gold and Platinum on Carbon in Water or Heavy Water

Sawama, Yoshinari; Masuda, Masahiro; Yasukawa, Naoki; Nakatani, Ryosuke; Nishimura, Shumma; et al, Journal of Organic Chemistry, 2016, 81(10), 4190-4195

Production Method 5

1334952-36-1

791-31-1

Reaction Conditions

1.1 Reagents: Water Solvents: Toluene-d8 ; < 5 min, rt

Reference

"Canopy Catalysts" for Alkyne Metathesis: Molybdenum Alkylidyne Complexes with a Tripodal Ligand Framework

Hillenbrand, Julius; Leutzsch, Markus ; Yiannakas, Ektoras; Gordon, Christopher P. ; Wille, Christian; et al, Journal of the American Chemical Society, 2020, 142(25), 11279-11294

Production Method 6

789-25-3

791-31-1

Reaction Conditions

1.1 Reagents: Dimethyldioxirane Solvents: Acetone

Reference

Kinetic and Product Studies of the Reaction of Triorganosilanes with Dimethyldioxirane

Grabovskii, Stanislav A.; Kabal'nova, Natalie N.; Shereshovets, Valerii V.; Chatgilialoglu, Chryssostomos, Organometallics, 2002, 21(17), 3506-3510

Production Method 7

791-31-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Water Solvents: Water

Reference

Synthesis of organoboron siloxanes and their reactions with organic hydroperoxides

Chistova, E. V.; Alyasov, V. N.; Galiullina, R. F.; Maslennikov, V. P.; Dodonov, V. A.; et al, Zhurnal Obshchei Khimii, 1981, 51(5), 1078-85

Production Method 8

789-25-3

791-31-1

Reaction Conditions

1.1 Reagents: Water Catalysts: Cobalt (nitrogen-doped porous carbon hybrids) Solvents: Acetone ; 25.5 h, rt

Reference

Cobalt single atoms anchored on nitrogen-doped porous carbon as an efficient catalyst for oxidation of silanes

Yang, Fan; Liu, Zhihui; Liu, Xiaodong; Feng, Andong; Zhang, Bing; et al, Green Chemistry, 2021, 23(2), 1026-1035

Triphenylsilanol Raw materials

Triphenylsilanol Preparation Products

Triphenylsilanol (791-31-1)

Triphenylsilanol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:791-31-1)Triphenylsilanol

Order Number:A839595

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:47

Price ($):169.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:791-31-1)Triphenylsilanol

Order Number:sfd6930

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:791-31-1)Triphenylsilanol

Order Number:LE8572;LE4838;LE1754082

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:59

Price ($):discuss personally

Email:18501500038@163.com

Triphenylsilanol Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625

Related Categories

Other Chemical Reagents Organic Metal Reagents

Cas no 791-31-1 (Triphenylsilanol)

Triphenylsilanol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Triphenylsilanol Security Information

Triphenylsilanol Customs Data

China Customs Code:

Triphenylsilanol Pricemore >>

Triphenylsilanol Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Triphenylsilanol Raw materials

Triphenylsilanol Preparation Products

Triphenylsilanol Suppliers

Triphenylsilanol Related Literature

Related Categories

791-31-1 (Triphenylsilanol) Related Products